Cas no 2138098-29-8 (3-(2-Ethyl-5-oxocyclohexyl)-2,3-dihydro-1,3-thiazol-2-one)

• Product Name: 3-(2-Ethyl-5-oxocyclohexyl)-2,3-dihydro-1,3-thiazol-2-one
• CAS No: 2138098-29-8
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6609399
• PubChem ID: 165954269
• Update Time: 2025-08-05

3-(2-Ethyl-5-oxocyclohexyl)-2,3-dihydro-1,3-thiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2138098-29-8
• 3-(2-ethyl-5-oxocyclohexyl)-2,3-dihydro-1,3-thiazol-2-one
• EN300-1158730
• 3-(2-Ethyl-5-oxocyclohexyl)-2,3-dihydro-1,3-thiazol-2-one

• Inchi： 1S/C11H15NO2S/c1-2-8-3-4-9(13)7-10(8)12-5-6-15-11(12)14/h5-6,8,10H,2-4,7H2,1H3
• InChI Key： XXBSITCBAKOMFZ-UHFFFAOYSA-N
• SMILES： S1C=CN(C1=O)C1CC(CCC1CC)=O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7Ų

Additional information on 3-(2-Ethyl-5-oxocyclohexyl)-2,3-dihydro-1,3-thiazol-2-one

3-(2-Ethyl-5-Oxocyclohexyl)-2,3-Dihydro-1,3-Thiazol-2-One: A Comprehensive Overview

3-(2-Ethyl-5-Oxocyclohexyl)-2,3-Dihydro-1,3-Thiazol-2-One, also known by its CAS number CAS 2138098-29-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities and applications in drug design. The structure of this compound features a thiazolidinone ring fused with a cyclohexane moiety, making it a unique candidate for various chemical and biological studies.

The synthesis of 3-(2-Ethyl-5-Oxocyclohexyl)-2,3-Dihydro-1,3-Thiazol-2-One involves a series of well-established organic reactions. The process typically begins with the preparation of the cyclohexanone derivative, followed by the formation of the thiazolidinone ring through cyclization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing purity. These improvements have made it more accessible for research and potential commercial applications.

One of the most promising aspects of this compound is its pharmacological profile. Studies have shown that 3-(2-Ethyl-5-Oxocyclohexyl)-2,3-Dihydro-1,3-Thiazol-2-One exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound significantly reduces cytokine production in inflammatory models, suggesting its potential as a therapeutic agent for conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also been explored for its role in enzyme inhibition. Specifically, it has shown inhibitory activity against certain proteases and kinases, which are critical targets in cancer therapy. Recent studies have highlighted its ability to selectively inhibit oncogenic kinases without affecting normal cellular functions, making it a promising candidate for targeted cancer treatments.

The structural versatility of CAS 2138098-29-8 allows for further functionalization to enhance its bioavailability and efficacy. Researchers are currently investigating various strategies to modify the compound's pharmacokinetic properties, such as incorporating lipophilic groups or developing prodrug forms. These modifications aim to improve its absorption and distribution within the body while minimizing side effects.

Beyond its therapeutic potential, this compound has also found applications in agrochemicals and material science. Its ability to act as a chelating agent makes it useful in stabilizing metal complexes in agricultural formulations. Furthermore, recent studies have explored its role as a building block for advanced materials with tailored electronic properties.

In conclusion, 3-(2-Ethyl-5-Oxocyclohexyl)-2,3-Dihydro-1,3-Thiazol-2-One, with its unique structure and diverse biological activities, continues to be a focal point in chemical research. As advancements in synthetic methods and understanding of its mechanisms unfold, this compound holds immense promise across multiple industries. Its continued exploration will undoubtedly contribute to breakthroughs in medicine, agriculture, and materials science.